5-Bromo-2-chloro-3-pyridinecarbonyl chloride
Cat. No. B1315279
Key on ui cas rn:
78686-86-9
M. Wt: 254.89 g/mol
InChI Key: ZXLONDRTSKAJOQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[Br:15][c:16]1[cH:17][n:18][c:19]([Cl:25])[c:20]([C:22]([OH:23])=[O:24])[cH:21]1.[Br:1][c:2]1[cH:3][n:4][c:5]([Cl:14])[c:6]([C:7](=[O:8])[N:9]([O:10][CH3:11])[CH3:12])[cH:13]1.[CH3:26][N:27]([CH3:28])[CH:29]=[O:30].[S:31]([Cl:32])([Cl:33])=[O:34]>>[Br:1][c:2]1[cH:3][n:4][c:5]([Cl:14])[c:6]([C:7](=[O:8])[Cl:25])[cH:13]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(O)c1cc(Br)cnc1Cl
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
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CON(C)C(=O)c1cc(Br)cnc1Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN(C)C=O
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Name
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
O=S(Cl)Cl
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
|
O=C(Cl)c1cc(Br)cnc1Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
